Cas no 2247106-96-1 (4-(Methoxymethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride)

• Product Name: 4-(Methoxymethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride
• CAS No: 2247106-96-1
• MF: C₁₀H₁₃ClO₄S
• MW: 264.725821256638
• CID: 5975583
• PubChem ID: 165719148
• Update Time: 2025-06-11

4-(Methoxymethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(methoxymethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride
• 2247106-96-1
• EN300-6493296
• 4-(Methoxymethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride

• Inchi： 1S/C10H13ClO4S/c1-7-4-9(16(11,12)13)5-8(2)10(7)15-6-14-3/h4-5H,6H2,1-3H3
• InChI Key： FPAHUEWNFIMODK-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C(=C(C)C=1)OCOC)(=O)=O

Computed Properties

• Exact Mass: 264.0223078g/mol
• Monoisotopic Mass: 264.0223078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61Ų

Additional information on 4-(Methoxymethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride

4-(Methoxymethoxy)-3,5-dimethylbenzene-1-sulfonyl Chloride: A Comprehensive Overview

4-(Methoxymethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride, also known by its CAS number CAS 2247106-96-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of benzene, featuring a sulfonyl chloride group at the 1-position and a methoxymethoxy substituent at the 4-position, along with two methyl groups at the 3 and 5 positions. Its structure makes it highly functional, enabling it to participate in a wide range of chemical reactions.

The synthesis of 4-(Methoxymethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride involves multiple steps, including the introduction of the sulfonyl chloride group and the subsequent substitution reactions to introduce the methoxymethoxy and methyl groups. Recent advancements in synthetic chemistry have allowed for more efficient and selective methods to produce this compound, ensuring higher yields and purity. The compound's stability under various reaction conditions has been extensively studied, making it a reliable reagent in organic synthesis.

4-(Methoxymethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride exhibits unique physical and chemical properties that contribute to its versatility. Its molecular weight is approximately 306.6 g/mol, and it has a melting point of around 85°C. The compound is soluble in common organic solvents such as dichloromethane and THF, which facilitates its use in solution-phase reactions. The sulfonyl chloride group is highly reactive, making it an excellent electrophile in nucleophilic substitution reactions. Additionally, the methoxymethoxy group introduces steric hindrance and electronic effects that can be exploited in designing specific reaction pathways.

In terms of applications, 4-(Methoxymethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride has found significant use in drug discovery and development. Its ability to act as a protecting group for hydroxyl functionalities has been widely utilized in the synthesis of complex molecules. Recent studies have highlighted its role in the construction of bioactive compounds with intricate architectures. For instance, researchers have employed this compound as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents.

Beyond pharmaceutical applications, 4-(Methoxymethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride has also been explored in materials science. Its reactivity makes it suitable for polymer synthesis, where it can serve as a cross-linking agent or a building block for functional polymers. Recent advancements in polymer chemistry have demonstrated its potential in creating stimuli-responsive materials with applications in drug delivery and sensing technologies.

The environmental impact of 4-(Methoxymethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride has also been a topic of interest. Studies have shown that under certain conditions, the compound can undergo biodegradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological footprint and develop sustainable practices for its use.

In conclusion, 4-(Methoxymethoxy)-3,5-dimethylbenzene-1-sulfonyl chloride, with its unique structure and properties, continues to be an invaluable tool in organic synthesis. Its applications span across pharmaceuticals, materials science, and beyond, driven by ongoing research that unlocks new possibilities for its utilization. As scientific understanding deepens, this compound is poised to play an even greater role in advancing chemical innovation.